Cas no 1261606-20-5 (2-fluoro-4-isocyanatobenzonitrile)
2-fluoro-4-isocyanatobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-4-isocyanatobenzonitrile
- Benzonitrile, 2-fluoro-4-isocyanato-
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- Inchi: 1S/C8H3FN2O/c9-8-3-7(11-5-12)2-1-6(8)4-10/h1-3H
- InChI Key: YGUFPWNXFXCOPZ-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(N=C=O)C=C1F
2-fluoro-4-isocyanatobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076637-1g |
2-Fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95% | 1g |
¥3717.0 | 2023-04-04 | |
| Chemenu | CM420661-250mg |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM420661-500mg |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM420661-1g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-384720-0.05g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95.0% | 0.05g |
$174.0 | 2025-03-16 | |
| Enamine | EN300-384720-0.1g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95.0% | 0.1g |
$257.0 | 2025-03-16 | |
| Enamine | EN300-384720-0.25g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95.0% | 0.25g |
$367.0 | 2025-03-16 | |
| Enamine | EN300-384720-0.5g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95.0% | 0.5g |
$579.0 | 2025-03-16 | |
| Enamine | EN300-384720-1.0g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95.0% | 1.0g |
$743.0 | 2025-03-16 | |
| Enamine | EN300-384720-2.5g |
2-fluoro-4-isocyanatobenzonitrile |
1261606-20-5 | 95.0% | 2.5g |
$1454.0 | 2025-03-16 |
2-fluoro-4-isocyanatobenzonitrile Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-fluoro-4-isocyanatobenzonitrile
Professional Introduction to 2-Fluoro-4-Isocyanatobenzonitrile (CAS No. 1261606-20-5)
2-fluoro-4-isocyanatobenzonitrile, with the CAS number 1261606-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of isocyanates, which are widely recognized for their utility in the synthesis of various bioactive molecules. The presence of both a fluoro group and an isocyanate functional group makes this molecule particularly intriguing, as these features can significantly influence its reactivity and potential applications.
The fluoro substituent in the molecule's structure imparts unique electronic and steric properties, which can modulate the compound's interactions with biological targets. Fluorinated compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles of drug candidates. This characteristic has made fluorine-containing molecules highly sought after in medicinal chemistry.
The isocyanate functional group in 2-fluoro-4-isocyanatobenzonitrile is a highly reactive site that can participate in a variety of chemical transformations. Isocyanates are known to react with nucleophiles such as amines, alcohols, and thiols to form ureas, carbamates, and thio carbamates, respectively. These reactions are fundamental in the synthesis of numerous pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The reactivity of the isocyanate group makes 2-fluoro-4-isocyanatobenzonitrile a valuable building block for constructing more complex molecules.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The combination of fluorine and isocyanate functionalities in 2-fluoro-4-isocyanatobenzonitrile positions it as a promising candidate for the synthesis of such heterocycles. For instance, studies have demonstrated that this compound can be used to generate fluorinated urea derivatives, which have shown potential in inhibiting various enzymatic targets relevant to diseases such as cancer and inflammation.
One of the most compelling aspects of 2-fluoro-4-isocyanatobenzonitrile is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By incorporating fluorine atoms into kinase inhibitors, researchers can enhance selectivity and reduce off-target effects. The isocyanate group provides a versatile handle for further derivatization, allowing chemists to fine-tune the properties of these inhibitors.
Recent advancements in computational chemistry have also highlighted the importance of fluorinated isocyanates in drug design. Molecular modeling studies have shown that the presence of a fluoro group can significantly improve the binding affinity of small molecule inhibitors to their protein targets. This has led to the development of new strategies for designing more effective drugs using 2-fluoro-4-isocyanatobenzonitrile as a key intermediate.
The agrochemical industry has also recognized the potential of 2-fluoro-4-isocyanatobenzonitrile. Fluorinated compounds are known to exhibit enhanced pesticidal activity due to their improved stability and bioavailability. Researchers have been exploring its use in developing new generations of crop protection agents that are more effective against pests while being environmentally sustainable.
In conclusion, 2-fluoro-4-isocyanatobenzonitrile (CAS No. 1261606-20-5) is a multifaceted compound with significant applications in both pharmaceuticals and agrochemicals. Its unique structure, combining a fluoro group and an isocyanate functional group, makes it a valuable tool for synthetic chemists. The growing body of research on this compound underscores its importance in modern chemical biology and drug discovery.
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